Cas no 24001-25-0 (4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-)

24001-25-0 structure
Product name:4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-
4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-
- 5-benzamido-N-cyclohexyl-3-methyl-1,2-thiazole-4-carboxamide
- 4-ISOTHIAZOLECARBOXAMIDE, 5-BENZAMIDO-N-CYCLOHEXYL-3-METHYL-
- 24001-25-0
- BRN 1164204
- 5-Benzamido-N-cyclohexyl-3-methyl-4-isothiazolecarboxamide
- DTXSID00178738
-
- Inchi: InChI=1S/C18H21N3O2S/c1-12-15(17(23)19-14-10-6-3-7-11-14)18(24-21-12)20-16(22)13-8-4-2-5-9-13/h2,4-5,8-9,14H,3,6-7,10-11H2,1H3,(H,19,23)(H,20,22)
- InChI Key: OUKATDNAFVQKSW-UHFFFAOYSA-N
- SMILES: C1CCC(NC(C2C(C)=NSC=2NC(C2=CC=CC=C2)=O)=O)CC1
Computed Properties
- Exact Mass: 343.13563
- Monoisotopic Mass: 343.135448
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 99.3
Experimental Properties
- Density: 1.26
- Boiling Point: 385.8°C at 760 mmHg
- Flash Point: 187.1°C
- Refractive Index: 1.616
- PSA: 71.09
4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl- Related Literature
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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